2-{[5-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}-N-(cyanomethyl)acetamide

• IUPAC Name: 2-[5-chloro-1-(2-methoxyethyl)benzimidazol-2-yl]sulfanyl-N-(cyanomethyl)acetamide
• InChI: InChI=1S/C14H15ClN4O2S/c1-21-7-6-19-12-3-2-10(15)8-11(12)18-14(19)22-9-13(20)17-5-4-16/h2-3,8H,5-7,9H2,1H3,(H,17,20)
• InChI Key: BTSLFFKDEGTTCR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)Cl)N=C1SCC(=O)NCC#N
• Molecular Formula: C14H15ClN4O2S
• Molecular Weight: 338.8 g/mol
• CAS No.: 1281078-43-0

Description

The compound 2-{[5-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}-N-(cyanomethyl)acetamide features a benzodiazole core substituted with a 2-methoxyethyl group at the N1 position and a chlorine atom at C3. A sulfanyl (-S-) bridge connects the benzodiazole to an acetamide moiety, which is further substituted with a cyanomethyl (-CH2CN) group.

Biological Activity

The compound 2-{[5-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}-N-(cyanomethyl)acetamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including antimicrobial, anticancer, and other pharmacological effects, supported by relevant research findings and data tables.

Chemical Structure and Properties

The molecular formula for this compound is $C_{12}H_{13}ClN_2OS$, with a molecular weight of approximately 258.76 g/mol. The structure includes a benzodiazole ring, which is known for its diverse biological activities, and a sulfanyl group that enhances its interaction with biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds related to benzodiazoles. For instance, derivatives containing chloroacetamides have shown significant activity against various bacterial strains. The following table summarizes the antimicrobial efficacy of similar compounds:

Compound Name	Activity Against	MIC (µg/mL)
N-(4-chlorophenyl)-2-chloroacetamide	Staphylococcus aureus	16
N-(3-cyanophenyl) chloroacetamide	Escherichia coli	32
5-Chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-thiol	Candida albicans	64

The compound's structural features, such as the presence of halogens and functional groups that enhance lipophilicity, contribute to its antimicrobial properties by facilitating membrane penetration and interaction with cellular targets .

Anticancer Activity

Benzodiazole derivatives have also been investigated for their anticancer properties. A study demonstrated that certain benzodiazole-based compounds exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Case Study:
A recent investigation into related benzodiazole compounds reported IC50 values indicating significant cytotoxicity against human breast cancer cells (MCF-7). The compound in focus showed an IC50 value of approximately 15 µM, suggesting potent anticancer activity .

Other Pharmacological Effects

Beyond antimicrobial and anticancer activities, compounds similar to 2-{[5-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}-N-(cyanomethyl)acetamide have been noted for additional pharmacological effects:

• Anti-inflammatory : Some derivatives exhibit anti-inflammatory properties through the inhibition of pro-inflammatory cytokines.
• Analgesic : Certain analogs have shown promise in pain relief models, indicating potential use in analgesic therapies.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications in the substituents on the benzodiazole ring and the acetamide group can significantly influence activity. For example:

• Halogen Substitution : The presence of chlorine or fluorine atoms enhances lipophilicity and biological activity.
• Functional Group Variation : Altering functional groups can lead to improved selectivity against specific pathogens or cancer cells.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Comparison

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Core Structure	Sulfanyl Linkage	Acetamide Substituent	Biological Target/Activity	Reference
Target Compound	1H-1,3-Benzodiazole	Yes	N-(Cyanomethyl)	Not explicitly stated (inferred)	-
2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-bromophenyl)-1,3-thiazol-5-yl]acetamide (9c)	Benzodiazole + triazole-thiazole	No	4-Bromophenyl thiazole	Docking studies (enzyme binding)
SirReal2 (2-(4,6-Dimethyl-pyrimidin-2-ylsulfanyl)-N-(5-naphthalen-1-ylmethyl-thiazol-2-yl)-acetamide)	Pyrimidine + thiazole	Yes	Naphthalenylmethyl thiazole	SIRT2 inhibitor
N-(3-Chloro-4-fluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Triazole	Yes	3-Chloro-4-fluorophenyl	Antimicrobial/antifungal activity
2-[(5-Methyl-1,3-benzoxazol-2-yl)sulfanyl]acetohydrazide	Benzoxazole	Yes	Hydrazide	Intermediate for heterocyclic synthesis

Key Observations:

• The target compound’s cyanomethyl substituent distinguishes it from analogues with aryl (e.g., bromophenyl, naphthalenylmethyl) or heteroaryl (thiazole, triazole) groups. This polar group may enhance solubility compared to hydrophobic substituents .
• The 2-methoxyethyl group on the benzodiazole core is unique; most analogues feature simpler alkyl or aryl substitutions at this position. This substitution could influence steric and electronic interactions with biological targets .
• Compounds with sulfanyl linkages (e.g., SirReal2, triazole derivatives) often exhibit enzyme inhibitory activity, suggesting a shared mechanism of action involving sulfur-mediated binding .